Cas no 54232-05-2 (3-Pyridinecarboxylic acid, 5-(acetyloxy)-2-chloro-)

3-Pyridinecarboxylic acid, 5-(acetyloxy)-2-chloro-, is a chlorinated and acetylated derivative of nicotinic acid, featuring a pyridine core with functional modifications at the 2- and 5-positions. The chloro substituent enhances reactivity for further synthetic transformations, while the acetyloxy group provides a protected hydroxyl functionality, enabling selective deprotection or participation in esterification reactions. This compound is valuable in pharmaceutical and agrochemical research as a versatile intermediate for constructing complex heterocyclic systems. Its structural features facilitate precise modifications, making it useful in the development of bioactive molecules. High purity and well-defined reactivity ensure consistent performance in synthetic applications.
3-Pyridinecarboxylic acid, 5-(acetyloxy)-2-chloro- structure
54232-05-2 structure
Product name:3-Pyridinecarboxylic acid, 5-(acetyloxy)-2-chloro-
CAS No:54232-05-2
MF:C8H6ClNO4
MW:215.590541362762
CID:355118
PubChem ID:13010405

3-Pyridinecarboxylic acid, 5-(acetyloxy)-2-chloro- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylic acid, 5-(acetyloxy)-2-chloro-
    • 5-acetyloxy-2-chloropyridine-3-carboxylic acid
    • DTXSID90514964
    • 5-Acetoxy-2-chloronicotinicacid
    • 54232-05-2
    • 5-(Acetyloxy)-2-chloropyridine-3-carboxylic acid
    • 5-Acetoxy-2-chloronicotinic acid
    • Inchi: InChI=1S/C8H6ClNO4/c1-4(11)14-5-2-6(8(12)13)7(9)10-3-5/h2-3H,1H3,(H,12,13)
    • InChI Key: RCIDUVCNKAGFJA-UHFFFAOYSA-N
    • SMILES: CC(=O)OC1=CC(=C(Cl)N=C1)C(=O)O

Computed Properties

  • Exact Mass: 214.99858
  • Monoisotopic Mass: 214.9985354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 76.5Ų

Experimental Properties

  • PSA: 76.49

3-Pyridinecarboxylic acid, 5-(acetyloxy)-2-chloro- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM177477-1g
5-acetoxy-2-chloronicotinic acid
54232-05-2 95%
1g
$574 2022-06-11
Chemenu
CM177477-1g
5-acetoxy-2-chloronicotinic acid
54232-05-2 95%
1g
$574 2021-08-05
Alichem
A029206809-1g
5-Acetoxy-2-chloronicotinic acid
54232-05-2 95%
1g
$524.70 2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1737760-1g
5-Acetoxy-2-chloronicotinic acid
54232-05-2 98%
1g
¥5250.00 2024-05-09

Additional information on 3-Pyridinecarboxylic acid, 5-(acetyloxy)-2-chloro-

3-Pyridinecarboxylic acid, 5-(acetyloxy)-2-chloro- (CAS No. 54232-05-2): A Comprehensive Overview

3-Pyridinecarboxylic acid, 5-(acetyloxy)-2-chloro- (CAS No. 54232-05-2) is a versatile compound with significant applications in the fields of pharmaceuticals, chemical synthesis, and materials science. This compound, also known as 5-Acetoxy-2-chloronicotinic acid, is characterized by its unique structural features, which include a pyridine ring, an acetoxy group, and a chlorine atom. These functional groups contribute to its reactivity and potential for various chemical transformations.

The pyridine ring is a fundamental structure in organic chemistry, known for its aromaticity and ability to participate in a wide range of reactions. The presence of the acetoxy group (OAc) at the 5-position adds ester functionality, making the compound suitable for hydrolysis reactions to form carboxylic acids. The chlorine atom at the 2-position introduces electrophilic substitution sites, enhancing the compound's reactivity in nucleophilic substitution reactions.

In the pharmaceutical industry, 3-Pyridinecarboxylic acid, 5-(acetyloxy)-2-chloro- has gained attention due to its potential as an intermediate in the synthesis of various drugs. Recent studies have explored its use in the development of anti-inflammatory agents and anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the synthesis of novel pyridine derivatives with potent anti-inflammatory properties. These derivatives have shown promising results in preclinical trials, demonstrating their ability to inhibit pro-inflammatory cytokines and reduce inflammation in animal models.

Beyond pharmaceuticals, 3-Pyridinecarboxylic acid, 5-(acetyloxy)-2-chloro- has found applications in materials science. Its unique chemical structure makes it a valuable precursor for the synthesis of functionalized polymers and coatings. Researchers at the University of California have utilized this compound to develop new polymer materials with enhanced mechanical properties and improved biocompatibility. These materials have potential applications in tissue engineering and drug delivery systems.

In terms of chemical synthesis, 3-Pyridinecarboxylic acid, 5-(acetyloxy)-2-chloro- serves as a key intermediate in various synthetic routes. Its reactivity allows for the introduction of additional functional groups through substitution and addition reactions. For example, it can be used to synthesize pyridine-based ligands for metal complexes, which are crucial in catalysis and coordination chemistry. A recent study published in Organic Letters demonstrated the use of this compound in the synthesis of palladium complexes with high catalytic activity for cross-coupling reactions.

The safety and handling of 3-Pyridinecarboxylic acid, 5-(acetyloxy)-2-chloro- are important considerations for researchers and industrial users. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following standard laboratory safety protocols.

In conclusion, 3-Pyridinecarboxylic acid, 5-(acetyloxy)-2-chloro- (CAS No. 54232-05-2) is a multifunctional compound with diverse applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structural features make it a valuable intermediate for the development of novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for its use, further highlighting its importance in modern chemistry.

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